Cas no 2018062-11-6 (Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl-)

• Product Name: Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl-
• CAS No: 2018062-11-6
• MF: C₁₁H₂₃Cl
• MW: 190.753322839737
• CID: 5285607
• Update Time: 2025-10-22

Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl-

• Inchi： 1S/C11H23Cl/c1-8(2)9(3)10(7-12)11(4,5)6/h8-10H,7H2,1-6H3
• InChI Key： VPXKBMDULOYKJA-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(CCl)C(C)C(C)C

Additional information on Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl-

Recent Advances in the Application of Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl- (CAS: 2018062-11-6) in Chemical Biology and Pharmaceutical Research

Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl- (CAS: 2018062-11-6) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique hexane backbone and chloromethyl functional group, has shown promising potential in various applications, including drug synthesis, material science, and biochemical studies. The following sections provide an overview of the latest research developments related to this compound, focusing on its synthesis, properties, and applications.

Recent studies have highlighted the role of Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl- as a versatile intermediate in organic synthesis. Its chloromethyl group serves as a reactive site for further functionalization, enabling the creation of complex molecular architectures. Researchers have successfully employed this compound in the synthesis of novel pharmaceutical agents, particularly in the development of small-molecule inhibitors targeting specific enzymes and receptors. The compound's stability and reactivity make it a valuable tool for medicinal chemists.

In addition to its synthetic utility, Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl- has been investigated for its potential in material science. A 2023 study published in the Journal of Chemical Materials demonstrated its use as a precursor for the fabrication of advanced polymeric materials with tailored properties. The study revealed that the compound's structural features contribute to the enhanced thermal stability and mechanical strength of the resulting polymers, opening new avenues for industrial applications.

Another area of interest is the compound's role in biochemical research. Preliminary findings from a 2024 study suggest that Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl- may interact with specific cellular pathways, influencing metabolic processes. While the exact mechanisms remain under investigation, these findings underscore the compound's potential as a probe for studying biological systems. Further research is needed to elucidate its full biochemical implications.

Despite its promising applications, challenges remain in the large-scale production and purification of Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl-. Recent advancements in catalytic methods and green chemistry approaches have addressed some of these issues, improving yield and reducing environmental impact. A 2023 report in Green Chemistry highlighted the successful use of sustainable catalysts in the synthesis of this compound, marking a significant step toward industrial scalability.

In conclusion, Hexane, 3-(chloromethyl)-2,2,4,5-tetramethyl- (CAS: 2018062-11-6) represents a compound of growing importance in chemical biology and pharmaceutical research. Its unique properties and versatility make it a valuable asset for synthetic chemists, material scientists, and biochemists alike. Ongoing research efforts are expected to further expand its applications and address existing challenges, solidifying its role in the advancement of science and technology.